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Compound of Interest

Compound Name: Propionamide

Cat. No.: B166681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of propionamide's potential as a

solvent in organic synthesis. While not as commonly employed as other amide solvents like

dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP), its unique physical and chemical

properties suggest its utility in specific applications, particularly those requiring a high-boiling,

polar, protic-like medium. This document outlines its properties, potential applications, and

provides a hypothetical experimental protocol to guide researchers in exploring its use.

Physical and Chemical Properties of Propionamide
Propionamide is a polar organic compound that is a solid at room temperature.[1][2] Its ability

to act as both a hydrogen bond donor and acceptor, coupled with a high dielectric constant,

makes it an interesting candidate for a reaction solvent.[3] Its key physical and chemical

properties are summarized in the table below.
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Property Value References

CAS Number 79-05-0 [4]

Molecular Formula C₃H₇NO [4]

Molecular Weight 73.09 g/mol [2]

Appearance White crystalline solid [5]

Melting Point 79-81 °C [3]

Boiling Point 222.2 °C [3]

Density 1.034 g/cm³ at 20 °C [3]

Solubility
Soluble in water, ethanol, and

chloroform.
[3]

Data Presentation: Evaluating Propionamide as a
Solvent
To systematically evaluate the efficacy of propionamide as a solvent for a specific organic

reaction, it is crucial to compare its performance against established solvents. The following

table provides a template for recording and comparing quantitative data.

Solvent
Reaction
Time (h)

Temperatur
e (°C)

Yield (%) Purity (%) Notes

Propionamide

DMF

NMP

DMSO

Acetonitrile

Toluene
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Applications in Organic Synthesis
While specific documented examples in peer-reviewed literature are scarce, patent literature

suggests that propionamide's high dielectric constant and boiling point make it a "fine solvent"

for various industrial applications, including as a medium for the synthesis of other chemicals

and in polymerization processes.[3] Its polar nature and ability to dissolve a range of organic

and inorganic compounds suggest its potential utility in:

Reactions requiring high temperatures: Its high boiling point allows for conducting reactions

at elevated temperatures, which can be beneficial for reactions with high activation energies.

Reactions involving polar reagents and intermediates: Propionamide's polarity can aid in

the dissolution of polar starting materials and stabilize charged intermediates, potentially

influencing reaction rates and selectivity.

Synthesis of heterocyclic compounds: The synthesis of various heterocycles often requires

polar, high-boiling solvents.[6][7]

As a medium for enzymatic reactions: The use of organic solvents in enzymology is an area

of active research, and polar solvents can influence enzyme activity and stability.[8][9][10]

[11]

Illustrative Experimental Protocol: Hypothetical
Nucleophilic Aromatic Substitution
The following is a hypothetical protocol for a nucleophilic aromatic substitution (SNAr) reaction,

where a polar aprotic-like solvent such as molten propionamide could be beneficial. This

protocol is intended as a starting point for experimental design.

Reaction: Synthesis of N-(2,4-dinitrophenyl)aniline

Materials:

1-chloro-2,4-dinitrobenzene (1.0 mmol, 202.6 mg)

Aniline (1.2 mmol, 111.7 mg, 109 µL)
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Propionamide (5 mL)

Potassium carbonate (1.5 mmol, 207.3 mg)

Ethyl acetate

Brine

Anhydrous sodium sulfate

Procedure:

Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add propionamide (5 mL).

Heating: Heat the flask in an oil bath to 85-90 °C to melt the propionamide and create a

clear, colorless solution.

Addition of Reagents: To the molten propionamide, add 1-chloro-2,4-dinitrobenzene (1.0

mmol), aniline (1.2 mmol), and potassium carbonate (1.5 mmol).

Reaction: Stir the reaction mixture vigorously at 120 °C. Monitor the reaction progress by

thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. The

propionamide will solidify. Add 15 mL of water to dissolve the solid propionamide and

inorganic salts.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract with ethyl

acetate (3 x 15 mL).

Washing: Combine the organic layers and wash with brine (2 x 20 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel to afford the

pure N-(2,4-dinitrophenyl)aniline.
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Visualizations

Setup: Add Propionamide to Flask Heating: Melt Propionamide (85-90 °C)
Reagent Addition:

1-chloro-2,4-dinitrobenzene,
Aniline, K₂CO₃

Reaction: Stir at 120 °C
(Monitor by TLC) Work-up: Cool and Add Water Extraction with Ethyl Acetate Washing with Brine Drying and Concentration Purification by Column Chromatography Product: N-(2,4-dinitrophenyl)aniline

Click to download full resolution via product page

Caption: Hypothetical workflow for an SNAr reaction in propionamide.
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Caption: Solvation by propionamide via hydrogen bonding.

Safety and Handling
Propionamide is an irritant to the eyes, skin, and respiratory system.[4] It should be handled in

a well-ventilated fume hood with appropriate personal protective equipment, including gloves

and safety glasses. Avoid inhalation of dust and contact with skin and eyes. In case of contact,

flush the affected area with copious amounts of water.

Conclusion
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Propionamide presents itself as a potentially useful, high-boiling polar solvent for specific

applications in organic synthesis. Its physical properties are well-defined, but its practical

application as a reaction medium is not extensively documented in academic literature. The

provided notes and hypothetical protocol aim to serve as a foundation for researchers to

explore the utility of propionamide in their own work. Further experimental investigation is

necessary to fully characterize its performance and establish its role as a viable solvent in a

broader range of organic transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Propionamide as a Solvent in Organic Reactions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166681#propionamide-as-a-solvent-in-organic-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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